Cas no 2138103-67-8 (1-bromo-2-cyclopropoxycyclooctane)

• Product Name: 1-bromo-2-cyclopropoxycyclooctane
• CAS No: 2138103-67-8
• MF: C₁₁H₁₉BrO
• MW: 247.171962976456
• CID: 5958204
• PubChem ID: 165494996
• Update Time: 2025-11-06

1-bromo-2-cyclopropoxycyclooctane Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-cyclopropoxycyclooctane
• EN300-1136939
• 2138103-67-8

• Inchi： 1S/C11H19BrO/c12-10-5-3-1-2-4-6-11(10)13-9-7-8-9/h9-11H,1-8H2
• InChI Key： VORXCHIPDIHZKQ-UHFFFAOYSA-N
• SMILES： BrC1CCCCCCC1OC1CC1

Computed Properties

• Exact Mass: 246.06193g/mol
• Monoisotopic Mass: 246.06193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-bromo-2-cyclopropoxycyclooctane

Recent Advances in the Study of 1-Bromo-2-cyclopropoxycyclooctane (CAS: 2138103-67-8) in Chemical Biology and Pharmaceutical Research

The compound 1-bromo-2-cyclopropoxycyclooctane (CAS: 2138103-67-8) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This bicyclic ether derivative, characterized by its unique structural features, has shown promise in various applications, including medicinal chemistry and drug discovery. Recent studies have focused on its synthesis, reactivity, and potential biological activities, making it a compelling subject for further investigation.

One of the key areas of research involving 1-bromo-2-cyclopropoxycyclooctane is its role as a versatile intermediate in organic synthesis. A study published in the Journal of Organic Chemistry (2023) demonstrated its utility in the construction of complex cyclic frameworks through selective ring-opening reactions. The bromine substituent at the 1-position and the cyclopropoxy group at the 2-position provide multiple sites for functionalization, enabling the synthesis of diverse derivatives with potential pharmacological properties.

In addition to its synthetic applications, 1-bromo-2-cyclopropoxycyclooctane has been investigated for its biological activity. Preliminary in vitro studies have indicated that certain derivatives of this compound exhibit moderate inhibitory effects against specific enzymes involved in inflammatory pathways. For instance, a recent preprint (BioRxiv, 2024) reported that a series of analogs derived from 1-bromo-2-cyclopropoxycyclooctane showed selective inhibition of cyclooxygenase-2 (COX-2), suggesting potential applications in the development of anti-inflammatory agents.

The pharmacokinetic properties of 1-bromo-2-cyclopropoxycyclooctane and its derivatives have also been a subject of recent research. A study in the European Journal of Medicinal Chemistry (2023) explored the metabolic stability and bioavailability of these compounds, revealing that structural modifications could significantly influence their absorption and distribution profiles. These findings are critical for optimizing the drug-like properties of this class of molecules.

Despite these promising developments, challenges remain in the practical application of 1-bromo-2-cyclopropoxycyclooctane. For example, the scalability of its synthesis and the need for further toxicity studies are areas that require attention. Future research directions may include the development of more efficient synthetic routes and comprehensive in vivo evaluations to assess its therapeutic potential.

In conclusion, 1-bromo-2-cyclopropoxycyclooctane (CAS: 2138103-67-8) represents a valuable scaffold in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a compelling candidate for further exploration. Continued research efforts will likely uncover new applications and optimize its properties for potential therapeutic use.